copper-thiosemicarbazone complex
copper-thiosemicarbazone complex
Brand Name:
Vulcanchem
CAS No.:
127913-88-6
VCID:
VC0159483
InChI:
InChI=1S/C9H12N4O2S.ClH.Cu.H2O/c1-5-8(15)7(3-12-13-9(10)16)6(4-14)2-11-5;;;/h2-3,14-15H,4H2,1H3,(H3,10,13,16);1H;;1H2/q;;+2;/p-2/b12-3+;;;
SMILES:
CC1=NC=C(C(=C1[O-])C=NN=C(N)[S-])CO.O.Cl.[Cu+2]
Molecular Formula:
C9H13ClCuN4O3S
Molecular Weight:
356.29 g/mol
copper-thiosemicarbazone complex
CAS No.: 127913-88-6
Main Products
VCID: VC0159483
Molecular Formula: C9H13ClCuN4O3S
Molecular Weight: 356.29 g/mol
| CAS No. | 127913-88-6 |
|---|---|
| Product Name | copper-thiosemicarbazone complex |
| Molecular Formula | C9H13ClCuN4O3S |
| Molecular Weight | 356.29 g/mol |
| IUPAC Name | copper;N'-[(E)-[5-(hydroxymethyl)-2-methyl-3-oxidopyridin-4-yl]methylideneamino]carbamimidothioate;hydrate;hydrochloride |
| Standard InChI | InChI=1S/C9H12N4O2S.ClH.Cu.H2O/c1-5-8(15)7(3-12-13-9(10)16)6(4-14)2-11-5;;;/h2-3,14-15H,4H2,1H3,(H3,10,13,16);1H;;1H2/q;;+2;/p-2/b12-3+;;; |
| Standard InChIKey | CRGPKXZHUCZTCF-VJOIEJINSA-L |
| Isomeric SMILES | CC1=NC=C(C(=C1[O-])/C=N/N=C(/N)\[S-])CO.O.Cl.[Cu+2] |
| SMILES | CC1=NC=C(C(=C1[O-])C=NN=C(N)[S-])CO.O.Cl.[Cu+2] |
| Canonical SMILES | CC1=NC=C(C(=C1[O-])C=NN=C(N)[S-])CO.O.Cl.[Cu+2] |
| Synonyms | 3-hydroxy-5-hydroxymethyl-2-methyl-4-formylpyridine thiosemicarbazonato-Cu(II) copper-thiosemicarbazone complex |
| PubChem Compound | 9577441 |
| Last Modified | Nov 11 2021 |
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